1-Chloro-4-difluoromethanesulfonyl-2-nitrobenzene
Overview
Description
1-Chloro-4-difluoromethanesulfonyl-2-nitrobenzene is a chemical compound with the molecular formula C7H4ClF2NO4S and a molecular weight of 271.63 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for 1-Chloro-4-difluoromethanesulfonyl-2-nitrobenzene is 1S/C7H4ClF2NO4S/c8-5-2-1-4(3-6(5)11(12)13)16(14,15)7(9)10/h1-3,7H . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model.Physical And Chemical Properties Analysis
1-Chloro-4-difluoromethanesulfonyl-2-nitrobenzene is a powder at room temperature . It has a melting point of 72-74°C . More specific physical and chemical properties were not available in the sources I found.Scientific Research Applications
1. Building Block for Synthesis of Diverse Heterocycles 1-Chloro-4-difluoromethanesulfonyl-2-nitrobenzene belongs to the family of chlorinated nitroaromatic compounds . These are important building blocks for the synthesis of diverse heterocycles . Heterocycles are key structures in many pharmaceuticals and organic materials, so this compound could be used in the development of new drugs or materials .
Precursor for Industrial Chemicals
Chlorinated nitroaromatic compounds, such as 1-Chloro-4-difluoromethanesulfonyl-2-nitrobenzene, are also used as precursors for a number of industrial chemicals . This means that they can be used in various chemical reactions to produce other useful compounds .
Catalyst in Hydrogenation Reactions
This compound has been used as a catalyst in the hydrogenation of 1-Chloro-4-Nitrobenzene . In this context, it could be used to facilitate the conversion of nitro groups to amines, which are useful in a variety of industrial applications .
Research in Material Science
Given its unique properties, 1-Chloro-4-difluoromethanesulfonyl-2-nitrobenzene could be used in material science research . For example, it could be used to study the properties of different materials or to develop new materials with desired characteristics .
Research in Chemical Synthesis
This compound could also be used in research related to chemical synthesis . For instance, it could be used to study new synthetic routes or to optimize existing ones .
Research in Chromatography
Given its unique properties, 1-Chloro-4-difluoromethanesulfonyl-2-nitrobenzene could potentially be used in chromatography research . It could be used to study the separation of different compounds or to develop new chromatographic techniques .
Safety and Hazards
This compound is classified as dangerous, with hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands and other skin areas thoroughly after handling .
properties
IUPAC Name |
1-chloro-4-(difluoromethylsulfonyl)-2-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClF2NO4S/c8-5-2-1-4(3-6(5)11(12)13)16(14,15)7(9)10/h1-3,7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JOZYBWSIYOLHHH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1S(=O)(=O)C(F)F)[N+](=O)[O-])Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClF2NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50304580 |
Source
|
| Record name | 1-chloro-4-difluoromethanesulfonyl-2-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50304580 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Chloro-4-difluoromethanesulfonyl-2-nitrobenzene | |
CAS RN |
2488-54-2 |
Source
|
| Record name | NSC166348 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=166348 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-chloro-4-difluoromethanesulfonyl-2-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50304580 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-chloro-4-difluoromethanesulfonyl-2-nitrobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[4-(Trimethylsilyl)phenyl]acetic acid](/img/structure/B1267101.png)
